Cas no 921544-04-9 (N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide)

• Product Name: N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide
• CAS No: 921544-04-9
• MF: C₂₀H₂₁N₃O₆S₂
• MW: 463.527242422104
• CID: 6205700
• PubChem ID: 41159409
• Update Time: 2025-09-27

N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide
• N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]-2,4-dimethoxybenzenesulfonamide
• 921544-04-9
• F2217-0142
• N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)-2,4-dimethoxybenzenesulfonamide
• N-{4-[6-(ethanesulfonyl)pyridazin-3-yl]phenyl}-2,4-dimethoxybenzene-1-sulfonamide
• AKOS024629404

• Inchi： 1S/C20H21N3O6S2/c1-4-30(24,25)20-12-10-17(21-22-20)14-5-7-15(8-6-14)23-31(26,27)19-11-9-16(28-2)13-18(19)29-3/h5-13,23H,4H2,1-3H3
• InChI Key： AIWJONCBSQLALX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1OC)OC)(NC1C=CC(=CC=1)C1=CC=C(N=N1)S(CC)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 463.08717775g/mol
• Monoisotopic Mass: 463.08717775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 141Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide

Comprehensive Overview of N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 921544-04-9)

The compound N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide (CAS No. 921544-04-9) is a sulfonamide derivative with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound features a pyridazine core linked to a dimethoxybenzene moiety via a sulfonamide bridge, making it a promising candidate for various applications in drug discovery and development. Its structural complexity and functional groups contribute to its potential bioactivity, particularly in targeting specific enzymes or receptors.

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. Researchers are particularly interested in N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide for its potential role in modulating protein-protein interactions and enzyme inhibition. This aligns with current trends in precision medicine and targeted therapy, where compounds with high specificity are sought after. The pyridazine ring, a key component of this molecule, is known for its pharmacophoric properties, often found in drugs with anti-inflammatory, anticancer, or antimicrobial effects.

The synthesis and characterization of CAS No. 921544-04-9 involve advanced organic chemistry techniques, including nucleophilic substitution and sulfonylation reactions. Its ethanesulfonyl group enhances solubility and bioavailability, addressing a common challenge in drug development. This compound's structure-activity relationship (SAR) is a focal point for researchers aiming to optimize its efficacy and reduce off-target effects. Given the growing emphasis on sustainable chemistry, efforts are also underway to develop greener synthetic routes for this and related sulfonamide derivatives.

From a biochemical perspective, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide exhibits potential as a kinase inhibitor, a class of compounds widely explored for treating chronic diseases. Kinases play a critical role in cell signaling, and their dysregulation is implicated in conditions like cancer, diabetes, and autoimmune disorders. The dimethoxybenzene segment of the molecule may contribute to its ability to penetrate cell membranes, a desirable trait for drug candidates. This has led to increased scrutiny of its pharmacokinetic properties in preclinical studies.

The rise of computational chemistry and AI-driven drug design has further propelled interest in CAS No. 921544-04-9. Molecular docking simulations and quantitative structure-activity relationship (QSAR) models are being employed to predict its interactions with biological targets. Such approaches align with the broader shift toward data-driven research in the life sciences. Additionally, the compound's potential applications in neurodegenerative disease research are being explored, given the urgent need for novel therapeutics in this area.

In summary, N-{4-6-(ethanesulfonyl)pyridazin-3-ylphenyl}-2,4-dimethoxybenzene-1-sulfonamide represents a compelling case study in modern medicinal chemistry. Its multifaceted bioactive profile, combined with advancements in synthetic methodologies and computational tools, positions it as a molecule of significant scientific and therapeutic interest. As research continues, this compound may pave the way for innovative treatments addressing some of today's most pressing health challenges.